Cas no 2248337-34-8 (3-(Difluoromethyl)-7-methyl-1-benzofuran-5-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-7-methyl-1-benzofuran-5-carboxylic acid
• CAS No: 2248337-34-8
• MF: C₁₁H₈F₂O₃
• MW: 226.176230430603
• CID: 6403478
• PubChem ID: 137941913
• Update Time: 2025-10-30

3-(Difluoromethyl)-7-methyl-1-benzofuran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-7-methyl-1-benzofuran-5-carboxylic acid
• EN300-6510090
• 2248337-34-8

• Inchi： 1S/C11H8F2O3/c1-5-2-6(11(14)15)3-7-8(10(12)13)4-16-9(5)7/h2-4,10H,1H3,(H,14,15)
• InChI Key： BILOMXFPLKWOCK-UHFFFAOYSA-N
• SMILES： FC(C1=COC2C(C)=CC(C(=O)O)=CC=21)F

Computed Properties

• Exact Mass: 226.04415044g/mol
• Monoisotopic Mass: 226.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.4Ų

Additional information on 3-(Difluoromethyl)-7-methyl-1-benzofuran-5-carboxylic acid

Introduction to 3-(Difluoromethyl)-7-methyl-1-benzofuran-5-carboxylic acid (CAS No. 2248337-34-8)

3-(Difluoromethyl)-7-methyl-1-benzofuran-5-carboxylic acid, identified by the CAS number 2248337-34-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the benzofuran family, a class of heterocyclic aromatic structures known for their diverse biological activities. The presence of both difluoromethyl and methyl substituents in its molecular framework imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug development.

The structural features of 3-(Difluoromethyl)-7-methyl-1-benzofuran-5-carboxylic acid contribute to its reactivity and functionality. The difluoromethyl group, in particular, is well-documented for its ability to enhance metabolic stability and binding affinity in drug molecules. This property has been extensively explored in the design of kinase inhibitors and other therapeutic agents. Additionally, the methyl group at the 7-position introduces steric hindrance, which can influence the compound's interactions with biological targets. Such structural attributes make this benzofuran derivative a promising scaffold for medicinal chemistry applications.

In recent years, there has been growing interest in leveraging heterocyclic compounds like 3-(Difluoromethyl)-7-methyl-1-benzofuran-5-carboxylic acid for the development of novel therapeutics. Researchers have been particularly focused on its potential in addressing unmet medical needs, particularly in oncology and inflammation. The benzofuran core is a common motif in biologically active molecules, and modifications such as those seen in this compound have been shown to modulate enzyme activity and signal transduction pathways.

One of the most compelling aspects of 3-(Difluoromethyl)-7-methyl-1-benzofuran-5-carboxylic acid is its versatility as a building block in synthetic chemistry. Its carboxylic acid functionality allows for further derivatization, enabling the creation of more complex molecules with tailored properties. For instance, researchers have utilized this compound to synthesize analogs that exhibit improved pharmacokinetic profiles or enhanced target specificity. Such modifications are critical in optimizing drug candidates for clinical use.

The pharmaceutical industry has been particularly keen on exploring fluorinated compounds due to their favorable pharmacological properties. The difluoromethyl group, a key feature of this benzofuran derivative, is known to increase lipophilicity and reduce susceptibility to metabolic degradation. These characteristics are highly desirable in drug design, as they can lead to longer half-lives and improved bioavailability. Furthermore, fluorine atoms can influence electronic distributions within a molecule, thereby modulating its interactions with biological targets.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-7-methyl-1-benzofuran-5-carboxylic acid in developing novel anti-inflammatory agents. In particular, researchers have investigated its ability to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the production of pro-inflammatory mediators. By targeting these enzymes, compounds derived from this scaffold may offer therapeutic benefits comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs), but with potentially improved efficacy or reduced side effects.

Another area of interest is the use of 3-(Difluoromethyl)-7-methyl-1-benzofuran-5-carboxylic acid in anticancer research. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on various kinases involved in tumor growth and progression. Kinases are enzymes that regulate many cellular processes, including cell division and survival. By inhibiting aberrantly active kinases, these compounds could potentially disrupt cancer cell signaling pathways and induce apoptosis.

The agrochemical sector has also recognized the potential of this benzofuran derivative as a precursor for developing novel pesticides. Structural analogs derived from 3-(Difluoromethyl)-7-methyl-1-benzofuran-5-carboxylic acid have shown promise in controlling plant pathogens and pests while maintaining environmental safety. The unique combination of functional groups in this molecule allows for the creation of compounds with selective toxicity, minimizing harm to non-target organisms.

In conclusion, 3-(Difluoromethyl)-7-methyl-1-benzofuran-5-carboxylic acid (CAS No. 2248337-34-8) represents a significant advancement in synthetic organic chemistry and pharmaceutical research. Its structural features make it an ideal candidate for further development into therapeutic agents with applications ranging from anti-inflammation to oncology. As research continues to uncover new biological activities and synthetic possibilities, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine and agriculture.